Cas no 2732245-84-8 (tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate
• CAS No: 2732245-84-8
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6382065
• PubChem ID: 165605439
• Update Time: 2025-10-28

tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37115148
• tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate
• 2732245-84-8

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-7-9(8-17)5-11-10(14)6-15-16(11)4/h6,9H,5,7-8H2,1-4H3
• InChI Key： FNALVSSUQRYHNT-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate

tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate

The compound tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate, with the CAS number 2732245848, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structure, which combines a tert-butyl group, an azetidine ring, and a substituted pyrazole moiety. The integration of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. The azetidine ring, a four-membered cyclic amine, is known for its stability and reactivity, making it a valuable component in drug design. The pyrazole moiety, on the other hand, is a heterocyclic aromatic compound that can exhibit various biological activities depending on its substitution pattern. In this case, the pyrazole ring is substituted with a bromine atom and a methyl group at specific positions, which can influence the overall reactivity and pharmacological properties of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery efforts. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and inflammation. The bromine atom in the pyrazole ring serves as an electrophilic site, enabling further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce diverse substituents, thereby expanding the chemical space for potential drug candidates.

In addition to its role in medicinal chemistry, this compound has also been utilized in materials science applications. The azetidine ring's unique electronic properties make it suitable for incorporating into polymer systems or as a component in advanced materials with tailored functionalities. Furthermore, the tert-butyl group provides steric bulk, which can influence the physical properties of the resulting materials, such as solubility and mechanical strength.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the molecular structure and purity of the compound during synthesis and quality control processes. Recent advancements in analytical techniques have also enabled more precise determination of stereochemistry and impurity profiles, further enhancing the reliability of this compound in research and development settings.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under normal conditions, proper precautions should be taken during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE) and ensuring good ventilation in laboratory settings to minimize exposure risks.

Looking ahead, ongoing research continues to uncover new applications for tert-butyl 3-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidine-1-carboxylate. Its modular structure makes it an ideal candidate for combinatorial chemistry approaches, where multiple substituents can be systematically varied to optimize biological activity. Moreover, its compatibility with modern synthetic methodologies ensures that it will remain a valuable tool in both academic and industrial research environments.

In conclusion, this compound represents a fascinating example of how structural complexity can lead to versatile applications across multiple disciplines. As research progresses, it is anticipated that new insights into its properties and potential uses will continue to emerge, solidifying its position as an important molecule in contemporary chemical science.